Cas no 1070686-96-2 (2-Chloro-1-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-Chloro-1-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1070686-96-2
• Molecular Formula: C₉H₈ClF₃O
• Molecular Weight: 224.607432365417
• MDL: MFCD24346510
• CID: 4570299
• PubChem ID: 83001177

2-Chloro-1-4-(trifluoromethyl)phenylethan-1-ol Properties

Names and Identifiers

• 2-Chloro-1-[4-(trifluoromethyl)phenyl]ethan-1-ol
• Benzenemethanol, α-(chloromethyl)-4-(trifluoromethyl)-

• MDL： MFCD24346510
• InChIKey： BCEOMUNHBSIMFA-UHFFFAOYSA-N
• Inchi： 1S/C9H8ClF3O/c10-5-8(14)6-1-3-7(4-2-6)9(11,12)13/h1-4,8,14H,5H2
• SMILES： C(C1C=CC(C(O)CCl)=CC=1)(F)(F)F

Computed Properties

• Exact Mass: 224.0215771g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 224.0215771g/mol
• Heavy Atom Count: 14
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes